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Compound of Interest

Compound Name: Ethyl 2-methyl-4-pentenoate

Cat. No.: B044335 Get Quote

An In-depth Technical Guide on the Physical Properties of Ethyl 2-Methyl-4-Pentenoate

For professionals in research, science, and drug development, a precise understanding of the

physicochemical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the boiling point and density of ethyl 2-methyl-4-pentenoate, including

experimental protocols for their determination.

Physicochemical Data of Ethyl 2-Methyl-4-
Pentenoate
Ethyl 2-methyl-4-pentenoate is a fatty acid ester with the molecular formula C8H14O2[1][2].

Its physical properties are critical for its handling, application, and purification in a laboratory or

industrial setting.

Quantitative Data Summary
The boiling point and density of ethyl 2-methyl-4-pentenoate are summarized in the table

below. These values are essential for predicting the compound's behavior under various

conditions.
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Physical Property Value Conditions

Boiling Point 154.0 ± 0.0 °C at 760 mmHg[3]

153-155 °C (literature value)[1]

Density 0.9 ± 0.1 g/cm³ -

0.873 g/mL at 25 °C (literature value)[1]

Experimental Protocols for Property Determination
Accurate determination of boiling point and density requires meticulous experimental

technique. Below are detailed methodologies for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] Common methods for its determination include distillation and the capillary

method.

1. Distillation Method

This method is suitable when a sufficient quantity of the liquid is available and also serves to

purify the substance.[5]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:

Place the liquid in the distillation flask along with boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

Begin heating the flask.
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The temperature will rise and then stabilize as the liquid begins to boil and the vapor

condenses.

Record the constant temperature at which the liquid is distilling as the boiling point.[5]

2. Micro-Boiling Point Determination (Capillary Method)

This technique is ideal when only a small amount of the substance is available.[6][7]

Apparatus: A capillary tube (sealed at one end), a small test tube or fusion tube, a

thermometer, a heating bath (e.g., Thiele tube with oil), and the liquid sample.

Procedure:

Attach the small test tube containing a few drops of the liquid sample to the thermometer.

Place a capillary tube, with its open end downwards, into the liquid.

Heat the apparatus slowly in the heating bath.

A stream of bubbles will emerge from the open end of the capillary tube as the air inside

expands and is replaced by the vapor of the liquid.[6]

Continue heating until a rapid and continuous stream of bubbles is observed.

Stop heating and allow the apparatus to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.[6]

Density Determination
Density is defined as the mass of a substance per unit volume.[8] A straightforward and

common method for determining the density of a liquid involves measuring its mass and

volume.

Apparatus: A digital balance and a graduated cylinder or a pycnometer for higher accuracy.

Procedure:
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Measure the mass of a clean, dry graduated cylinder (or pycnometer) on a digital balance.

Add a known volume of the liquid to the graduated cylinder. Read the volume from the

bottom of the meniscus.[9]

Measure the total mass of the graduated cylinder and the liquid.

Subtract the mass of the empty graduated cylinder to find the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.[8][9]

For improved accuracy, repeat the measurement multiple times and calculate the average.

[9][10]

Workflow for Physical Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and density of a liquid compound like ethyl 2-methyl-4-pentenoate.
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Workflow for Physical Property Determination of a Liquid Compound
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Caption: A flowchart outlining the key steps for determining the boiling point and density of a

liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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